Cas no 262350-51-6 (Debenzoylgalloylpaeoniflorin)
Debenzoylgalloylpaeoniflorin structure
Product Name:Debenzoylgalloylpaeoniflorin
CAS No:262350-51-6
MF:C23H28O14
MW:528.460028648376
CID:3164533
PubChem ID:101001427
Update Time:2025-10-14
Debenzoylgalloylpaeoniflorin Chemical and Physical Properties
Names and Identifiers
-
- Debenzoylgalloylpaeoniflorin
- 262350-51-6
- AKOS040762990
- [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(1R,2S,3R,5R,6R,8S)-6-hydroxy-2-(hydroxymethyl)-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-3-yl]oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate
-
- Inchi: 1S/C23H28O14/c1-20-6-22(32)12-4-23(20,21(12,7-24)19(36-20)37-22)35-18-16(30)15(29)14(28)11(34-18)5-33-17(31)8-2-9(25)13(27)10(26)3-8/h2-3,11-12,14-16,18-19,24-30,32H,4-7H2,1H3/t11-,12-,14-,15+,16-,18+,19-,20+,21+,22-,23+/m1/s1
- InChI Key: VUMDOEIOARUSRC-PUFBVGNSSA-N
- SMILES: O1[C@H]2[C@]3(CO)[C@@H]4[C@](C[C@@]1(C)[C@]3(C4)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C3C=C(C(=C(C=3)O)O)O)=O)O1)O)O)O)(O)O2
Computed Properties
- Exact Mass: 528.14790556g/mol
- Monoisotopic Mass: 528.14790556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 37
- Rotatable Bond Count: 7
- Complexity: 938
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 225Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.9±0.1 g/cm3
- Boiling Point: 853.1±65.0 °C at 760 mmHg
- Flash Point: 293.4±27.8 °C
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Debenzoylgalloylpaeoniflorin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Debenzoylgalloylpaeoniflorin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5857-5 mg |
Debenzoylgalloylpaeoniflorin |
262350-51-6 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | TN5857-1 mL * 10 mM (in DMSO) |
Debenzoylgalloylpaeoniflorin |
262350-51-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6010 | 2023-09-15 | |
| TargetMol Chemicals | TN5857-5mg |
Debenzoylgalloylpaeoniflorin |
262350-51-6 | 5mg |
¥ 3940 | 2024-07-20 | ||
| A2B Chem LLC | AF38623-5mg |
Debenzoylgalloylpaeoniflorin |
262350-51-6 | 97.5% | 5mg |
$702.00 | 2024-04-20 | |
| TargetMol Chemicals | TN5857-1 ml * 10 mm |
Debenzoylgalloylpaeoniflorin |
262350-51-6 | 1 ml * 10 mm |
¥ 6010 | 2024-07-20 |
Debenzoylgalloylpaeoniflorin Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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